1,4-Dimethylpyrazine-2,3(1H,4H)-dione
Overview
Description
1,4-Dimethylpyrazine-2,3(1H,4H)-dione is a chemical compound that is commonly known as dimethylmaleic anhydride. It is a white crystalline powder that is soluble in water and organic solvents. This compound is widely used in the chemical industry for the synthesis of various organic compounds.
Mechanism of Action
The mechanism of action of 1,4-Dimethylpyrazine-2,3(1H,4H)-dione is not well understood. However, it is believed to act as a nucleophile in various organic reactions. It can also act as a dienophile in Diels-Alder reactions.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are not well studied. However, it is believed to be non-toxic and non-carcinogenic. It is not known to have any significant effects on human health.
Advantages and Limitations for Lab Experiments
1,4-Dimethylpyrazine-2,3(1H,4H)-dione has several advantages for lab experiments. It is readily available and relatively inexpensive. It is also easy to handle and store. However, it has some limitations. It is not very soluble in water, which can make it difficult to use in aqueous reactions. It is also not very reactive, which can limit its usefulness in certain reactions.
Future Directions
There are several future directions for research on 1,4-Dimethylpyrazine-2,3(1H,4H)-dione. One area of research could be the development of new synthetic methods for this compound. Another area of research could be the synthesis of new organic compounds using this compound as a building block. Additionally, the biochemical and physiological effects of this compound could be further studied to determine its potential uses in medicine and other fields.
Synthesis Methods
1,4-Dimethylpyrazine-2,3(1H,4H)-dione can be synthesized by the reaction of maleic anhydride with methylamine. The reaction takes place in the presence of a catalyst such as p-toluenesulfonic acid. The product is then purified by recrystallization from a suitable solvent.
Scientific Research Applications
1,4-Dimethylpyrazine-2,3(1H,4H)-dione is widely used in scientific research for the synthesis of various organic compounds. It is used as a building block in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals. It is also used in the synthesis of polymers and plastics.
properties
IUPAC Name |
1,4-dimethylpyrazine-2,3-dione |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8N2O2/c1-7-3-4-8(2)6(10)5(7)9/h3-4H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QYULNQDGTRMTBL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CN(C(=O)C1=O)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
140.14 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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